Cas no 1351598-08-7 (3-(2-methylphenyl)-1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea)

• Product Name: 3-(2-methylphenyl)-1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea
• CAS No: 1351598-08-7
• MF: C₁₇H₁₇F₃N₂O₂
• MW: 338.324294805527
• CID: 6397490
• PubChem ID: 56764254
• Update Time: 2025-07-20

3-(2-methylphenyl)-1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea
• 1351598-08-7
• 1-(2-methylphenyl)-3-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea
• 1-(o-tolyl)-3-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea
• F5857-3752
• AKOS024524122

• Inchi： 1S/C17H17F3N2O2/c1-12-7-5-6-10-14(12)22-15(23)21-11-16(24,17(18,19)20)13-8-3-2-4-9-13/h2-10,24H,11H2,1H3,(H2,21,22,23)
• InChI Key： VKGKXWPIFZRYFH-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)(CNC(NC1C=CC=CC=1C)=O)O)(F)F

Computed Properties

• Exact Mass: 338.12421228g/mol
• Monoisotopic Mass: 338.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-(2-methylphenyl)-1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea

Introduction to 3-(2-methylphenyl)-1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea (CAS No. 1351598-08-7)

3-(2-methylphenyl)-1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1351598-08-7, represents a fascinating intersection of structural complexity and potential biological activity. The molecular architecture of this compound incorporates several key functional groups, including a methylphenyl moiety and a trifluoro-substituted hydroxypropyl chain, which contribute to its distinct chemical properties and reactivity.

The methylphenyl group, also known as anisole derivative, is well-documented for its role in enhancing lipophilicity and metabolic stability in drug candidates. This feature is particularly valuable in medicinal chemistry, where optimizing pharmacokinetic profiles is critical for drug efficacy. The presence of the trifluoro-substituted hydroxypropyl moiety introduces additional complexity, with the trifluoromethyl group (CF₃) known to modulate electronic properties and binding affinity to biological targets. The hydroxyl group further contributes to hydrogen bonding capabilities, which can be leveraged in designing molecules with improved solubility and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with unprecedented accuracy. Studies have indicated that the combination of these structural elements in 3-(2-methylphenyl)-1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea may confer unique interactions with biological receptors. For instance, the trifluoromethyl group has been shown to enhance binding affinity by increasing van der Waals interactions, while the hydroxyl group can engage in hydrogen bonding networks essential for receptor recognition.

In the context of drug discovery, this compound exemplifies the importance of structural diversity in identifying novel therapeutic agents. The methylphenyl and trifluoro-substituted hydroxypropyl components create a scaffold that can be modified to explore various biological pathways. Researchers have been particularly interested in its potential applications in oncology and anti-inflammatory therapies. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on key enzymes involved in cancer progression and inflammatory responses.

The synthesis of 3-(2-methylphenyl)-1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have made significant strides in facilitating such transformations with high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon-carbon bonds present in this molecule efficiently.

From a regulatory perspective, compounds like 3-(2-methylphenyl)-1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. The trifluoromethyl group, while beneficial for pharmacological properties, also necessitates thorough toxicological assessments due to its potential metabolic pathways. Collaborative efforts between chemists, biologists, and pharmacologists are essential to navigate these complexities effectively.

The role of computational tools in understanding the behavior of such molecules cannot be overstated. Advanced software packages allow researchers to simulate interactions between 3-(2-methylphenyl)-1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea and biological targets at an atomic level. These simulations provide insights into binding mechanisms and help guide modifications for improved potency and selectivity. Such computational approaches are becoming indispensable in modern drug discovery pipelines.

Looking ahead, the future prospects for 3-(2-methylphenyl)-1-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea appear promising. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact with precision. The integration of machine learning algorithms into drug discovery processes is particularly exciting, as it promises to accelerate the identification of promising candidates like this one.

In conclusion, 1351598-08-7 represents a compelling example of how structural innovation can drive advancements in pharmaceutical science. Its unique combination of functional groups offers a rich platform for further exploration into potential therapeutic applications. As research continues to uncover new insights into its properties, 1351598-08-7 may well play a significant role in shaping the future of medicine.